Cas no 1806875-18-2 (2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol
• CAS No: 1806875-18-2
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4881750
• Update Time: 2025-05-19

2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol

• Inchi： 1S/C7H5F3INO/c8-4-1-3(2-13)5(6(9)10)12-7(4)11/h1,6,13H,2H2
• InChI Key： HPELUCBDSZBUTF-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CO)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol

2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol (CAS No. 1806875-18-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its versatility and applicability in advanced chemical synthesis and drug development. The presence of multiple halogen atoms, particularly the iodine substituent, imparts distinct electronic properties, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry, where they serve as key intermediates in the synthesis of bioactive compounds. The difluoromethyl group and the fluoro substituents on the pyridine ring contribute to the molecule's stability and reactivity, enabling it to participate in a wide range of chemical transformations. For instance, researchers have explored its use in Suzuki coupling reactions, where the iodine atom acts as a leaving group, facilitating the formation of biaryl structures with high efficiency.

Moreover, the methanol group attached to the pyridine ring introduces hydrophilic properties, which can be advantageous in applications requiring solubility modulation. This feature has been exploited in the development of novel drug delivery systems and as a precursor for bioconjugation reactions. The combination of these functional groups makes 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol a versatile building block in organic synthesis.

From a structural perspective, the molecule exhibits a planar geometry due to the aromaticity of the pyridine ring. The electronic effects of the substituents play a crucial role in determining its reactivity. The difluoromethyl group exerts an electron-withdrawing effect through both inductive and resonance mechanisms, while the fluoro atoms further enhance this effect. This creates a highly electron-deficient environment on the pyridine ring, making it susceptible to nucleophilic attack and other electrophilic substitution reactions.

Recent advancements in computational chemistry have allowed for detailed studies of this compound's electronic structure and reactivity patterns. Quantum mechanical calculations have revealed that the iodine atom's presence significantly influences the molecule's frontier molecular orbitals, thereby affecting its participation in various chemical transformations. These insights have been instrumental in designing more efficient synthetic routes for this compound.

In terms of synthesis, several methods have been reported for the preparation of 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol, each offering unique advantages depending on scalability and cost-effectiveness. One common approach involves multi-step synthesis starting from a pyridine derivative with appropriate substituents. The introduction of halogen atoms is typically achieved through electrophilic substitution or via nucleophilic aromatic substitution under specific conditions.

Given its unique properties and potential applications, this compound has become a focal point for researchers exploring new frontiers in organic synthesis and materials science. Its ability to undergo diverse chemical transformations makes it an invaluable tool for developing novel materials with tailored functionalities.

In conclusion, 2-(Difluoromethyl)-5-fluoro-6-iodopyridine-3-methanol (CAS No. 1806875-18-2) stands out as a versatile and reactive compound with promising applications across multiple disciplines. Its structure-dependent properties and reactivity patterns continue to inspire innovative research directions, solidifying its position as an essential component in modern chemical synthesis.